Cas no 2227642-15-9 ((1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol
• CAS No: 2227642-15-9
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6345655
• PubChem ID: 97625146
• Update Time: 2025-08-04

(1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol
• EN300-1749574
• 2227642-15-9

• Inchi： 1S/C8H15N3O/c1-2-11-6-4-7(10-11)8(12)3-5-9/h4,6,8,12H,2-3,5,9H2,1H3/t8-/m0/s1
• InChI Key： HMATUIUVIRDPRM-QMMMGPOBSA-N
• SMILES： O[C@H](C1C=CN(CC)N=1)CCN

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol

Compound Introduction: (1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol (CAS No. 2227642-15-9)

The compound (1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol, identified by its CAS number 2227642-15-9, represents a significant advancement in the field of pharmaceutical chemistry. This chiral amine derivative features a pyrazole moiety linked to a propylamine backbone, making it a promising candidate for various biochemical and pharmacological applications. The stereochemistry at the prochiral carbon is emphasized by the (1S) configuration, which is crucial for its biological activity and interactions.

In recent years, the exploration of heterocyclic compounds has gained substantial attention due to their diverse biological activities. The pyrazole ring, in particular, is well-documented for its role in medicinal chemistry, often serving as a key structural element in drugs targeting inflammatory diseases, infectious agents, and even cancer. The presence of the ethyl substituent on the pyrazole ring in this compound enhances its potential for metabolic stability and bioavailability, which are critical factors in drug design.

The amine functional group at the propyl chain not only contributes to the compound's solubility but also opens up possibilities for further derivatization. This flexibility allows chemists to modify the molecule to improve its pharmacokinetic properties or to target specific enzymes and receptors. The combination of these structural features makes (1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol a versatile scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis, which are essential for producing enantiomerically pure compounds like this one. The (1S) configuration ensures that the compound maintains a specific spatial arrangement, which can significantly influence its interaction with biological targets. This specificity is particularly important in drug development, where enantiomeric purity can determine the efficacy and safety of a therapeutic intervention.

The pyrazole moiety in (1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol has been extensively studied for its ability to modulate various biological pathways. For instance, pyrazole derivatives have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain signaling. Additionally, some pyrazole-based compounds have demonstrated antiviral and antibacterial properties, making them valuable candidates for treating infectious diseases.

The propylamine backbone of this compound also contributes to its potential therapeutic applications. Amines are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds and interact with amino acid residues in proteins. This structural feature may enable (1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol to bind effectively to target proteins, thereby modulating biological processes.

In conclusion, (1S)-3-amino-1-(1-ethyl-1H-pyrazol-3-yl)propan-1-ol (CAS No. 2227642-15-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a chiral amine, an ethyl-substituted pyrazole ring, and an amine-functionalized propyl chain positions it as a valuable scaffold for developing novel therapeutic agents. Ongoing research into its biological activities and synthetic applications promises to uncover new opportunities for treating various diseases.